2-[3-(Trifluoromethyl)-3H-diazirin-3-yl]-4-methoxybenzaldehyde
Overview
Description
The compound “2-[3-(Trifluoromethyl)-3H-diazirin-3-yl]-4-methoxybenzaldehyde” contains several functional groups. The trifluoromethyl group (-CF3) is a common moiety in pharmaceuticals and agrochemicals due to its ability to improve stability and lipophilicity . The diazirine group (a cyclic compound containing two nitrogen atoms) is often used in photoaffinity labeling, a technique used to study protein-protein interactions . The methoxy group (-OCH3) and the aldehyde group (-CHO) are common in various organic compounds and can participate in a variety of chemical reactions.
Chemical Reactions Analysis
The chemical reactivity of a compound is determined by its functional groups. The trifluoromethyl group is known to participate in various reactions, including nucleophilic substitution and addition reactions . The diazirine group can undergo photolysis to generate highly reactive carbenes .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Properties such as solubility, melting point, boiling point, and reactivity can be predicted based on the functional groups present in the molecule. For instance, the trifluoromethyl group is known to increase the lipophilicity and metabolic stability of a compound .Scientific Research Applications
Photoaffinity Labeling
2-[3-(Trifluoromethyl)-3H-diazirin-3-yl]-4-methoxybenzaldehyde and its derivatives are utilized in photoaffinity labeling, a technique employed to study the interaction between a molecule and its binding partner. For instance, Hatanaka et al. (1989) developed chromogenic diazirine derivatives for spectrophotometric detection in photoaffinity labeling, enabling the study of molecular interactions without conventional radioactive techniques (Hatanaka et al., 1989).
Photocrosslinking Experiments
The compound is also a precursor in photocrosslinking experiments within molecular biology. A study by Kogon et al. (1992) detailed the synthesis of a cleavable carbene-generating reagent used in such experiments, highlighting the utility of diazirine-based compounds in understanding molecular structures and interactions (Kogon et al., 1992).
Surface Modification of Nanoparticles
Diazirine-modified gold nanoparticles have been explored for efficient photoinduced interfacial carbene insertion reactions, as demonstrated by Ismaili et al. (2010). This application shows the potential of diazirine-based compounds in nanotechnology and materials science for creating modified surfaces with specific functional groups (Ismaili et al., 2010).
Study of Carbene Chemistry
The chemistry of aryl(trifluoromethyl)carbenes derived from diazirines like this compound has been studied for their unique properties and reactivity. Song and Sheridan (2011) investigated the spin states and reactivity of these carbenes, providing insights into their application in synthetic chemistry and photoaffinity labeling (Song & Sheridan, 2011).
Covalent Modification of Carbon Surfaces
Lawrence et al. (2011) used 3-aryl-3-(trifluoromethyl)diazirines as "linker" molecules for covalent surface modification of carbon materials, demonstrating the versatility of diazirine-based compounds in creating functionalized materials for various applications (Lawrence et al., 2011).
Mechanism of Action
Future Directions
Properties
IUPAC Name |
4-methoxy-2-[3-(trifluoromethyl)diazirin-3-yl]benzaldehyde | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N2O2/c1-17-7-3-2-6(5-16)8(4-7)9(14-15-9)10(11,12)13/h2-5H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GOFMBYROYOCLGO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=C(C=C1)C=O)C2(N=N2)C(F)(F)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601179727 | |
Record name | 4-Methoxy-2-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601179727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.17 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
205485-26-3 | |
Record name | 4-Methoxy-2-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzaldehyde | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=205485-26-3 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4-Methoxy-2-[3-(trifluoromethyl)-3H-diazirin-3-yl]benzaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601179727 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.